Cas no 66346-83-6 (6-Chloropyridazine-3-carboxamide)

• Product Name: 6-Chloropyridazine-3-carboxamide
• CAS No: 66346-83-6
• MF: C₅H₄ClN₃O
• MW: 157.557759284973
• MDL: MFCD09258882
• CID: 58461
• PubChem ID: 12577557
• Update Time: 2025-06-08

6-Chloropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyridazine-3-carboxamide
• 3-Chloro-pyridazine-6-carboxamide
• 3-Pyridazinecarboxamide, 6-chloro-
• 3-chloro-6-pyridazinecarboxamide
• 3-CL-6-pyridazinecarboxamide
• 6-chloro-3-pyridazinecarboxamide
• 6-Chloro-pyridazine-3-carboxamide
• 6-chloropyridazine-3-carboxylic acid amide
• 6-Chlor-pyridazin-3-carbonsaeure-amid
• WT2063
• GS-4270
• EN300-87838
• NMCKZYHQHAZHIO-UHFFFAOYSA-N
• 66346-83-6
• SCHEMBL64708
• AKOS010077238
• SY038664
• FT-0651892
• A8949
• Z594848396
• MFCD09258882
• DTXSID10503178
• 6-chloropyridazin-3-amide
• AM20100607
• J-518646
• DB-029282

• MDL： MFCD09258882
• Inchi： 1S/C5H4ClN3O/c6-4-2-1-3(5(7)10)8-9-4/h1-2H,(H2,7,10)
• InChI Key： NMCKZYHQHAZHIO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N)=O)N=N1

Computed Properties

• Exact Mass: 157.00400
• Monoisotopic Mass: 157.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.479
• Boiling Point: 424.6±30.0°C at 760 mmHg
• Flash Point: 424.641 °C at 760 mmHg
• Refractive Index: 1.596
• PSA: 68.87000
• LogP: 0.92920

6-Chloropyridazine-3-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-Chloropyridazine-3-carboxamide

Introduction to 6-Chloropyridazine-3-carboxamide (CAS No. 66346-83-6)

6-Chloropyridazine-3-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 66346-83-6, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular pharmacology. The compound features a chlorinated pyridazine core, which is a versatile scaffold for designing bioactive molecules with diverse pharmacological profiles.

The molecular structure of 6-Chloropyridazine-3-carboxamide consists of a pyridazine ring substituted with a chlorine atom at the 6-position and an amide functional group at the 3-position. This configuration imparts distinct electronic and steric properties, making it a valuable building block for synthesizing novel therapeutic agents. The presence of the chloro substituent enhances the compound's reactivity, enabling further functionalization through various chemical transformations. Such modifications are crucial for tailoring the compound's biological activity, solubility, and metabolic stability.

In recent years, 6-Chloropyridazine-3-carboxamide has been explored as a key intermediate in the development of small-molecule inhibitors targeting specific biological pathways. Its pyridazine moiety is particularly relevant in medicinal chemistry due to its role as a pharmacophore in several known drugs. For instance, derivatives of pyridazine have been investigated for their potential in modulating enzyme activity, particularly in kinases and other signaling proteins involved in cancer and inflammatory diseases.

One of the most compelling aspects of 6-Chloropyridazine-3-carboxamide is its utility in designing molecules that interact with biological targets with high specificity. The chloro group at the 6-position serves as a handle for further derivatization, allowing researchers to optimize binding affinities and selectivity. This flexibility has led to several promising candidates entering preclinical studies for conditions ranging from oncology to neurodegenerative disorders. The amide functionality at the 3-position also provides a site for hydrogen bonding interactions, which are critical for establishing stable protein-ligand complexes.

Recent advancements in computational chemistry have further highlighted the potential of 6-Chloropyridazine-3-carboxamide as a scaffold for drug development. Molecular docking studies have identified its ability to bind effectively to various protein receptors, suggesting broad therapeutic applications. Additionally, virtual screening techniques have been employed to screen large libraries of derivatives, accelerating the discovery process. These computational approaches have complemented experimental efforts, providing insights into structure-activity relationships (SAR) that guide synthetic strategies.

The synthesis of 6-Chloropyridazine-3-carboxamide involves multi-step organic reactions that highlight its synthetic versatility. Key steps typically include chlorination of a pyridazine precursor followed by carboxylation to introduce the amide group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques ensure that researchers obtain high-quality starting materials for subsequent derivatization, maintaining consistency in biological evaluations.

In academic research, 6-Chloropyridazine-3-carboxamide has been utilized in mechanistic studies to understand how small molecules modulate biological pathways. Its structural features allow it to serve as a probe for investigating enzyme kinetics and interaction dynamics. Such studies contribute valuable data to the field of chemical biology, aiding in the rational design of next-generation therapeutics. The compound's role as a biochemical tool has also been recognized in educational settings, where it is used to illustrate key concepts in organic synthesis and pharmacophore design.

The pharmaceutical industry has taken notice of 6-Chloropyridazine-3-carboxamide due to its promising preclinical data. Several biotech companies have initiated programs aimed at developing derivatives with enhanced pharmacological properties. These efforts focus on improving oral bioavailability, reducing toxicity, and extending half-life through structural optimization. Collaborative efforts between academia and industry have accelerated progress, leveraging expertise from both sectors to bring novel compounds closer to clinical validation.

Future directions in research on 6-Chloropyridazine-3-carboxamide include exploring its potential as an intermediate for antiviral agents. The pyridazine scaffold is known to exhibit broad-spectrum activity against viral enzymes, making it an attractive candidate for combating emerging infectious diseases. Additionally, investigations into its role in modulating immune responses have opened new avenues for treating autoimmune disorders and chronic inflammation.

The environmental impact of synthesizing and using 6-Chloropyridazine-3-carboxamide is also being considered increasingly seriously within green chemistry principles. Efforts are underway to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Such initiatives align with global trends toward reducing the ecological footprint of pharmaceutical manufacturing while maintaining high standards of quality and efficacy.

In conclusion,6-Chloropyridazine-3-carboxamide (CAS No.,66346-83-6) represents a compelling example of how structural innovation can drive advancements in drug discovery., Its unique chemical properties make it a valuable asset for medicinal chemists seeking new therapeutic opportunities across multiple disease areas., As research continues,, this compound is poised to play an increasingly important role., shaping the future landscape.,of pharmaceutical development..